4-{1-[(2-fluorophenyl)methyl]-1H-1,3-benzodiazol-2-yl}-1-(3-methoxyphenyl)pyrrolidin-2-one

Specification

• CAS No.: 847379-84-4
• Molecular Formula: C25H22FN3O2
• Molecular Weight: 415.468
• IUPAC Name: 4-[1-[(2-fluorophenyl)methyl]benzimidazol-2-yl]-1-(3-methoxyphenyl)pyrrolidin-2-one
• Standard InChI: InChI=1S/C25H22FN3O2/c1-31-20-9-6-8-19(14-20)28-16-18(13-24(28)30)25-27-22-11-4-5-12-23(22)29(25)15-17-7-2-3-10-21(17)26/h2-12,14,18H,13,15-16H2,1H3
• Standard InChI Key: YIRHCVJUFIQXHC-UHFFFAOYSA-N
• SMILES: COC1=CC=CC(=C1)N2CC(CC2=O)C3=NC4=CC=CC=C4N3CC5=CC=CC=C5F

Introduction

Synthesis and Preparation

The synthesis of benzimidazole derivatives typically involves the condensation of o-phenylenediamine with carboxylic acids or their derivatives. For compounds like 4-{1-[(2-fluorophenyl)methyl]-1H-1,3-benzodiazol-2-yl}-1-(3-methoxyphenyl)pyrrolidin-2-one, additional steps would be required to introduce the fluorophenyl and methoxyphenyl groups.

Related Compounds

• 4-[1-[(2-Fluorophenyl)methyl]benzimidazol-2-yl]-1-phenylpyrrolidin-2-one (CID 2950983): This compound has a molecular weight of 385.4 g/mol and is structurally similar to the compound of interest.

• 1-(2-Fluorophenyl)-4-[1-[(2-methylphenyl)methyl]benzimidazol-2-yl]pyrrolidin-2-one (CID 4754137): This compound has a molecular weight of 399.5 g/mol and shares similarities with the target compound in terms of its benzimidazole core.

• 4-{1-[(2-fluorophenyl)methyl]-1H-1,3-benzodiazol-2-yl}-1-(3-methylphenyl)pyrrolidin-2-one (CAS 848063-89-8): This compound has a molecular formula of C25H22FN3O and is closely related to the compound of interest.

Data Table for Related Compounds

Compound Name	Molecular Formula	Molecular Weight (g/mol)	CAS Number
4-[1-[(2-Fluorophenyl)methyl]benzimidazol-2-yl]-1-phenylpyrrolidin-2-one	C24H20FN3O	385.4	637754-73-5
1-(2-Fluorophenyl)-4-[1-[(2-methylphenyl)methyl]benzimidazol-2-yl]pyrrolidin-2-one	C25H22FN3O	399.5	847396-03-6
4-{1-[(2-fluorophenyl)methyl]-1H-1,3-benzodiazol-2-yl}-1-(3-methylphenyl)pyrrolidin-2-one	C25H22FN3O	-	848063-89-8

Future Research Directions

• Synthesis Optimization: Developing efficient synthesis methods to produce this compound in high purity.

• Biological Activity Screening: Investigating its antimicrobial, antiviral, or anticancer properties.

• Structural Modifications: Exploring structural variations to enhance biological activity or improve pharmacokinetic properties.

Given the lack of specific data on this compound, future studies should focus on its synthesis, biological evaluation, and structural optimization to uncover its potential applications.